Cas no 1353993-18-6 ((S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide)

• Product Name: (S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide
• CAS No: 1353993-18-6
• MF: C₁₀H₁₆ClN₃OS
• MW: 261.77153968811
• CID: 2165647
• Update Time: 2025-10-31

(S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(2-chloro-thiazol-5-ylmethyl)-n-isopropyl-propionamide
• (S)-2-Amino-N-((2-chlorothiazol-5-yl)methyl)-N-isopropylpropanamide
• AM95104
• (S)-2-Amino-N-(2-chlorothiazol-5-ylmethyl)-N-isopropylpropanamide
• (S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide

• Inchi： 1S/C10H16ClN3OS/c1-6(2)14(9(15)7(3)12)5-8-4-13-10(11)16-8/h4,6-7H,5,12H2,1-3H3/t7-/m0/s1
• InChI Key： AWBIDZCWPCFOPU-ZETCQYMHSA-N
• SMILES： ClC1=NC=C(CN(C([C@H](C)N)=O)C(C)C)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Topological Polar Surface Area: 87.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide

Introduction to (S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide (CAS No. 1353993-18-6)

(S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide (CAS No. 1353993-18-6) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino thiazoles and is characterized by its unique structural features, including a chiral center and a thiazole ring. The compound's chiral nature and specific functional groups make it an attractive candidate for various biological studies and drug development initiatives.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in many biologically active molecules. It is known for its ability to enhance the pharmacological properties of compounds, such as improving solubility, stability, and binding affinity to target proteins. In the case of (S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide, the thiazole ring plays a crucial role in its biological activity and selectivity.

The chiral center in this compound is particularly important as it can lead to different enantiomers with distinct biological properties. The (S) enantiomer, specifically, has been shown to exhibit superior pharmacological activity compared to its (R) counterpart. This enantioselectivity is crucial in drug development, as it can significantly impact the efficacy and safety of the final product. Recent studies have highlighted the importance of chiral compounds in pharmaceutical research, emphasizing the need for precise synthesis and characterization methods.

In terms of synthesis, (S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of (S)-2-amino-propanamide with 2-chloro-thiazole-5-carbaldehyde followed by reductive amination with isopropylamine. This method ensures high enantioselectivity and yield, making it suitable for large-scale production.

The biological activity of (S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that (S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages.

Furthermore, this compound has also shown potential as an antiviral agent. Preliminary studies have indicated that it can inhibit the replication of certain viruses by interfering with key viral enzymes or pathways. This broad-spectrum activity makes it an attractive candidate for further investigation in antiviral drug development.

Pharmacokinetic studies have revealed that (S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. Additionally, toxicological assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, (S)-2-Amino-N-(2-chloro-thiazol-5-ylmethyl)-N-isopropyl-propionamide (CAS No. 1353993-18-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the chiral center and thiazole ring, contribute to its pharmacological properties and make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs in various disease areas.